Cas no 2228990-46-1 (2-(3-aminopropoxy)-N,N-dimethylaniline)

• Product Name: 2-(3-aminopropoxy)-N,N-dimethylaniline
• CAS No: 2228990-46-1
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 5971231
• PubChem ID: 165684886
• Update Time: 2025-06-07

2-(3-aminopropoxy)-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 2-(3-aminopropoxy)-N,N-dimethylaniline
• 2228990-46-1
• EN300-1759132

• Inchi： 1S/C11H18N2O/c1-13(2)10-6-3-4-7-11(10)14-9-5-8-12/h3-4,6-7H,5,8-9,12H2,1-2H3
• InChI Key： RBXXEKXBSLRSFK-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1N(C)C)CCCN

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.5Ų

Additional information on 2-(3-aminopropoxy)-N,N-dimethylaniline

2-(3-aminopropoxy)-N,N-dimethylaniline: An Overview of CAS No. 2228990-46-1

2-(3-aminopropoxy)-N,N-dimethylaniline (CAS No. 2228990-46-1) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which combines an aminopropoxy group with a dimethylamino moiety, making it a valuable intermediate in the development of novel drugs and materials.

The chemical structure of 2-(3-aminopropoxy)-N,N-dimethylaniline is defined by the presence of a primary amine group attached to a propoxy chain, which is further connected to an aniline core substituted with two methyl groups. This configuration imparts the compound with a range of desirable properties, such as high reactivity, solubility, and stability under various conditions. These attributes make it an attractive candidate for use in the synthesis of complex molecules and functional materials.

In the realm of pharmaceutical research, 2-(3-aminopropoxy)-N,N-dimethylaniline has shown promise as a key intermediate in the development of new therapeutic agents. Recent studies have explored its potential as a building block for the synthesis of compounds with anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential use in the treatment of chronic inflammatory diseases.

Beyond pharmaceutical applications, 2-(3-aminopropoxy)-N,N-dimethylaniline has also found utility in materials science. Its ability to form stable complexes with metal ions makes it a valuable ligand for the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies. A recent study in the Journal of Materials Chemistry A reported the successful synthesis of MOFs using this compound as a ligand, resulting in materials with high surface areas and excellent adsorption capacities for various gases.

The synthesis of 2-(3-aminopropoxy)-N,N-dimethylaniline typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions and reductive amination steps. Advances in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and energy consumption while maintaining high product quality.

The safety and handling of 2-(3-aminopropoxy)-N,N-dimethylaniline are important considerations for researchers and industrial users. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to avoid skin contact and inhalation. Laboratory safety guidelines recommend working with this compound under well-ventilated conditions and using appropriate personal protective equipment (PPE).

In conclusion, 2-(3-aminopropoxy)-N,N-dimethylaniline (CAS No. 2228990-46-1) is a multifaceted organic compound with significant potential across various scientific disciplines. Its unique chemical structure and favorable properties make it an invaluable intermediate in pharmaceutical research and materials science. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in modern chemistry.